Cas no 13656-36-5 (3,5-Dichloro-2,4,6-trifluorobenzoic acid)

• Product Name: 3,5-Dichloro-2,4,6-trifluorobenzoic acid
• CAS No: 13656-36-5
• MF: C₇HCl₂F₃O₂
• MW: 244.982850790024
• MDL: MFCD00036040
• CID: 135466
• PubChem ID: 2782513
• Update Time: 2025-08-04

3,5-Dichloro-2,4,6-trifluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-2,4,6-trifluorobenzoic acid
• Benzoic acid,3,5-dichloro-2,4,6-trifluoro-
• AKOS005258560
• Benzoic acid, 3,5-dichloro-2,4,6-trifluoro-
• MFCD00036040
• 3,5-DICHLORO-2,4,6-TRIFLUOROBENZOICACID
• DTXSID30382129
• 3,5-Dichloro-2,4,6-trifluorobenzoic acid, AldrichCPR
• SCHEMBL10406919
• A807092
• 13656-36-5
• FT-0676566

• MDL： MFCD00036040
• Inchi： 1S/C7HCl2F3O2/c8-2-4(10)1(7(13)14)5(11)3(9)6(2)12/h(H,13,14)
• InChI Key： WOGODDMTAFMNSE-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C(=O)O)C=1F)F)Cl)F

Computed Properties

• Exact Mass: 243.93100
• Monoisotopic Mass: 243.9305691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Melting Point: 142 °C
• PSA: 37.30000
• LogP: 3.10890

3,5-Dichloro-2,4,6-trifluorobenzoic acid Security Information

• Hazard Statement： Corrosive
• Hazardous Material Identification：
• HazardClass：IRRITANT, CORROSIVE

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 3,5-Dichloro-2,4,6-trifluorobenzoic acid

3,5-Dichloro-2,4,6-Trifluorobenzoic Acid: A Comprehensive Overview

3,5-Dichloro-2,4,6-trifluorobenzoic acid, also known by its CAS number 13656-36-5, is a highly fluorinated aromatic compound with significant applications in various fields of chemistry. This compound is a derivative of benzoic acid, where the benzene ring is substituted with chlorine and fluorine atoms at specific positions. The presence of these halogens imparts unique chemical and physical properties to the molecule, making it a valuable compound in both academic research and industrial applications.

The structure of 3,5-dichloro-2,4,6-trifluorobenzoic acid consists of a benzene ring with a carboxylic acid group at position 1. At positions 2 and 4 on the ring are fluorine atoms, while chlorine atoms are located at positions 3 and 5. This substitution pattern results in a highly symmetrical molecule with strong electron-withdrawing effects due to the electronegative nature of chlorine and fluorine. These effects significantly influence the compound's reactivity and stability.

Recent studies have highlighted the importance of halogenated benzoic acids in drug discovery and material science. For instance, researchers have explored the potential of 3,5-dichloro-2,4,6-trifluorobenzoic acid as a building block for synthesizing bioactive molecules. Its ability to undergo various chemical transformations makes it an ideal candidate for constructing complex molecular frameworks with desired pharmacological properties.

In terms of synthesis, several methods have been reported for the preparation of 3,5-dichloro-2,4,6-trifluorobenzoic acid. One common approach involves the electrophilic substitution of fluorobenzene derivatives with chlorine atoms under specific reaction conditions. Another method utilizes multi-step synthesis involving Friedel-Crafts acylation followed by halogenation. The choice of synthesis route depends on factors such as yield optimization and cost-effectiveness.

The application of 3,5-dichloro-2,4,6-trifluorobenzoic acid extends beyond traditional chemistry into advanced materials development. For example, it has been used as a precursor for synthesizing high-performance polymers and organic light-emitting diodes (OLEDs). Its electron-withdrawing properties make it suitable for enhancing the electronic characteristics of these materials.

In addition to its chemical applications, recent research has focused on the environmental impact of halogenated benzoic acids. Studies have shown that compounds like 3,5-dichloro-2,4,6-trifluorobenzoic acid can exhibit varying degrees of toxicity depending on their concentration and exposure routes. Understanding these effects is crucial for ensuring safe handling and disposal practices in industrial settings.

The future prospects for 3,5-dichloro-2,4,6-trifluorobenzoic acid are promising as researchers continue to explore its potential in emerging fields such as green chemistry and sustainable materials development. Its unique combination of properties makes it a versatile compound with applications across multiple disciplines.